Cas no 641-48-5 (Aceanthrylene,1,2-dihydro-)

Aceanthrylene,1,2-dihydro- structure
Aceanthrylene,1,2-dihydro- structure
Product Name:Aceanthrylene,1,2-dihydro-
CAS No:641-48-5
MF:C16H12
MW:204.266484260559
CID:514387
PubChem ID:160539
Update Time:2025-04-19

Aceanthrylene,1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Aceanthrylene,1,2-dihydro-
    • 1,2-Dihydroaceanthrylene
    • Inchi: 1S/C16H12/c1-2-7-14-12(4-1)10-13-6-3-5-11-8-9-15(14)16(11)13/h1-7,10H,8-9H2
    • InChI Key: XTAHYROJKCXMOF-UHFFFAOYSA-N
    • SMILES: C12C3C=CC=CC=3C=C3C=CC=C(CC1)C=23

Computed Properties

  • Exact Mass: 204.09396
  • Monoisotopic Mass: 204.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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